Cas no 645414-32-0 (Benzene, 1,4-bis(dodecyloxy)-2-ethynyl-5-(phenylethynyl)-)

• Product Name: Benzene, 1,4-bis(dodecyloxy)-2-ethynyl-5-(phenylethynyl)-
• CAS No: 645414-32-0
• MF: C₄₀H₅₈O₂
• MW: 570.887332439423
• CID: 422855
• PubChem ID: 71379641
• Update Time: 2025-04-19

Benzene, 1,4-bis(dodecyloxy)-2-ethynyl-5-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(dodecyloxy)-2-ethynyl-5-(phenylethynyl)-
• 1,4-didodecoxy-2-ethynyl-5-(2-phenylethynyl)benzene
• 1,4-Bis(dodecyloxy)-2-ethynyl-5-(phenylethynyl)benzene
• DTXSID30802195
• 645414-32-0

• Inchi： 1S/C40H58O2/c1-4-7-9-11-13-15-17-19-21-26-32-41-39-35-38(31-30-36-28-24-23-25-29-36)40(34-37(39)6-3)42-33-27-22-20-18-16-14-12-10-8-5-2/h3,23-25,28-29,34-35H,4-5,7-22,26-27,32-33H2,1-2H3
• InChI Key： CFESQBMIQBHONP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#C)C(=CC=1C#CC1C=CC=CC=1)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 570.44394
• Monoisotopic Mass: 570.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 27
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46